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Compound of Interest

Compound Name: Diethyl hexafluoroglutarate

Cat. No.: B1361353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Diethyl
hexafluoroglutarate (CAS No. 424-40-8). The information is compiled from various safety data

sheets and chemical property databases to ensure a thorough understanding for safe handling,

storage, and use in a research and development setting.

Section 1: Chemical and Physical Properties
Diethyl hexafluoroglutarate is a colorless liquid. A summary of its key physical and chemical

properties is presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C9H10F6O4

Molecular Weight 296.16 g/mol

Appearance Colorless, clear liquid

Odor No information available

Boiling Point 75 °C

Density 1.344 g/cm³

Refractive Index 1.3599

Flash Point 76-79°C / 3mm

Specific Gravity 1.344

Water Solubility
Low, insoluble and sinks in

water

Stability Stable under normal conditions

Section 2: Hazard Identification and Classification
Diethyl hexafluoroglutarate is classified as a combustible liquid that can cause skin and eye

irritation and may be harmful if inhaled.

GHS Classification
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Classification Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source: Synquest Labs SDS

Hazard and Precautionary Statements
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Type Code Statement

Hazard H227 Combustible liquid

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN E
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[https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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